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Compound of Interest

Compound Name: 6-Bromo-2-benzothiazolinone

Cat. No.: B1266275

An In-depth Technical Guide to 6-Bromo-2-benzothiazolinone

For researchers, scientists, and professionals in drug development, this guide provides a
comprehensive overview of the chemical properties, structure, and synthesis of 6-Bromo-2-
benzothiazolinone. This compound serves as a significant building block in the synthesis of
various biologically active molecules.

Core Chemical Properties and Structure

6-Bromo-2-benzothiazolinone is an organic compound featuring a heterocyclic benzothiazole
ring system.[1] Typically appearing as a white to off-white crystalline powder, its chemical
identity is well-defined by several key parameters.[2] The presence of a bromine atom at the 6-
position enhances its electrophilic properties, making it a useful reagent in nucleophilic
substitution reactions.[1]

Structural Identifiers

The structural formula and key identifiers for 6-Bromo-2-benzothiazolinone are detailed
below.
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Identifier Value

IUPAC Name 6-bromo-3H-1,3-benzothiazol-2-one[3]
2(3H)-Benzothiazolone, 6-bromo-; 6-

Synonyms .
Bromobenzo[d]thiazol-2(3H)-one[1][4]

CAS Number 62266-82-4[2]

Molecular Formula C7H4aBrNOSJ[1][4][5]

SMILES O=C1NC=2C(S1)=CC(Br)=CC2[1]

inChi InChl=1S/C7H4BrNOS/c8-4-1-2-5-6(3-4)11-

n
7(10)9-5/h1-3H,(H,9,10)[1]

InChiKey HECIMTPEVWQFCY-UHFFFAOYSA-N[1]

Physicochemical Data

Quantitative physical and chemical data for 6-Bromo-2-benzothiazolinone are summarized in
the following table.

Property Value

Molecular Weight 230.08 g/mol [5]

Melting Point 229-233 °C[2]

Density 1.7496 g/cm?3 at 25°C[2]

Appearance White to off-white crystalline powder[2]
Solubility Moderately soluble in organic solvents[1]
Purity (Typical) >97% (GC), 98%][1][6]

Experimental Protocols

The following section details a common laboratory-scale synthesis for 6-Bromo-2-
benzothiazolinone.
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Synthesis of 6-Bromo-2-benzothiazolinone from 3H-
benzothiazol-2-one[2]

Objective: To synthesize 6-bromo-2-benzothiazolinone via bromination of 3H-benzothiazol-2-
one.

Materials:

3H-benzothiazol-2-one (5 g, 33.1 mmol)

Bromine (5.1 mL, 99.2 mmol)

Dichloromethane (DCM) (200 mL)

Ether

Procedure:

A solution of 3H-benzothiazol-2-one is prepared by dissolving 5 g in 200 mL of
dichloromethane (DCM).

e Bromine (5.1 mL) is added dropwise to the solution.

e The reaction mixture is stirred at room temperature for a period of 3 hours.

e Upon completion of the reaction, a precipitate forms. This precipitate is collected via filtration.

e The collected solid is washed with ether.

e The product is then dried to yield the target compound, 6-bromo-2-benzothiazolinone, as a
white powder.

Results:

« Yield: 6.85 g (90%)

e Characterization:
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o 1H NMR (300 MHz, CDCls): & 7.03 (d, 1H, J = 8.9 Hz), 7.43 (dd, 1H, J = 1.7 Hz, 8.9 Hz),
7.85 (d, 1H, J = 1.7 Hz).

o Mass Spectra (ESI+): m/z 229.8 [M + H”°Br]* and 231.7 [M + H®Br]*.

Synthetic Utility and Biological Relevance

While 6-Bromo-2-benzothiazolinone itself is primarily recognized as a chemical intermediate,
its derivatives are of significant interest in medicinal chemistry.[1][7] The benzothiazole scaffold
is a "privileged structure" known to interact with various biological targets.[8] Derivatives
synthesized from the related 6-bromo-2-hydrazino-1,3-benzothiazole have shown notable
potential as anticancer and antimicrobial agents.[8][9] The 6-bromo substitution can enhance
the biological activity of these resulting compounds.[9]

The workflow below illustrates the role of the 6-bromobenzothiazole core as a foundational
scaffold for developing more complex, biologically active hydrazone derivatives.

G-Brgmo-z-hyqrazlno- Step 3 Condensation Reactiol inal Products Biologically Active

6-Bromo-2-benzothiazolinone ep Chemical Modification Step 2 n
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Click to download full resolution via product page
Caption: Synthetic pathway from the core scaffold to active derivatives.

This pathway highlights the strategic importance of 6-Bromo-2-benzothiazolinone and its
analogs as starting materials in the discovery of novel therapeutic agents. Its reactive nature
facilitates the generation of diverse chemical libraries for biological screening.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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